Cas no 96-42-4 (pyrrolidin-3-one)

pyrrolidin-3-one structure
pyrrolidin-3-one structure
Product Name:pyrrolidin-3-one
CAS No:96-42-4
MF:C4H7NO
MW:85.1044809818268
MDL:MFCD02183811
CID:34856
PubChem ID:233208
Update Time:2024-10-25

pyrrolidin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinone
    • Pyrrolidin-3-one
    • 3-Pyrrolidinone HCl
    • 3-pyrrolidone
    • 3-Pyrrolidone HCl
    • 3-Oxo-pyrrolidin
    • 3-Oxopyrrolidine
    • Pyrrolidin-3-on
    • NSC 31423
    • NSC31423
    • DB-006522
    • AT2P75G2H5
    • BCP23105
    • MFCD07368170
    • 96-42-4
    • Q223111
    • EN300-93819
    • GS-6195
    • DTXSID50283427
    • Q-103256
    • NSC-31423
    • QGKLPGKXAVVPOJ-UHFFFAOYSA-N
    • CS-W004335
    • AKOS015855381
    • 3-pyrrolidinone, AldrichCPR
    • pyrrolidin-3-one
    • MDL： MFCD02183811
    • Inchi： 1S/C4H7NO/c6-4-1-2-5-3-4/h5H,1-3H2
    • InChI Key： QGKLPGKXAVVPOJ-UHFFFAOYSA-N
    • SMILES： O=C1CCNC1

Computed Properties

  • Exact Mass: 85.05280
  • Monoisotopic Mass: 85.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 69.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -0.7
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.047
  • Boiling Point: 156 °C at 760 mmHg
  • Flash Point: 79.9 °C
  • Refractive Index: 1.452
  • PSA: 29.10000
  • LogP: -0.12240

pyrrolidin-3-one Security Information

  • Hazard Category Code： 37/38-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xi

pyrrolidin-3-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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pyrrolidin-3-one Production Method

Production Method 1

96-42-4 96-42-4
Reaction Conditions
Reference
Preparation of 3-pyrrolidone derivatives
, Korea, , ,

Production Method 2

79286-79-6 79286-79-6
96-42-4 96-42-4
116183-82-5 116183-82-5
Reaction Conditions
1.1 Reagents: Pyridoxal 5′-phosphate ,  Pyruvic acid Catalysts: β-Alanine:pyruvate aminotransferase Solvents: Water ;  pH 8, 37 °C
Reference
A protection strategy substantially enhances rate and enantioselectivity in ω-transaminase-catalyzed kinetic resolutions
Hoehne, Matthias; Robins, Karen; Bornscheuer, Uwe T., Advanced Synthesis & Catalysis, 2008, 350(6), 807-812

Production Method 3

96-42-4 96-42-4
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetonitrile ,  Water
1.2 Reagents: Hydrogen peroxide Catalysts: Tungstate (W10O324-), sodium (1:4) Solvents: Water
Reference
Oxyfunctionalization of the Remote C-H Bonds of Aliphatic Amines by Decatungstate Photocatalysis
Schultz, Danielle M. ; Levesque, Francois; Di Rocco, Daniel A.; Reibarkh, Mikhail; Ji, Yining; et al, Angewandte Chemie, 2017, 56(48), 15274-15278

Production Method 4

96-42-4 96-42-4
Reaction Conditions
Reference
Novel steroid mimics directed towards the estradiol skeleton
Bridgeman, Eve; Cavill, Julie L.; Schofield, Daniel J.; Wilkins, Derek S.; Tomkinson, Nicholas C. O., Tetrahedron Letters, 2005, 46(49), 8521-8524

pyrrolidin-3-one Raw materials

pyrrolidin-3-one Preparation Products

pyrrolidin-3-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:96-42-4)pyrrolidin-3-one
Order Number:A11204
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:24
Price ($):247.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:96-42-4)pyrrolidin-3-one
A11204
Purity:99%
Quantity:100g
Price ($):247.0
Email